Cas no 519187-23-6 (3-AZETIDINOL, 1-[3-(2-BENZO[B]THIEN-5-YLETHOXY)PROPYL]-)

• Product Name: 3-AZETIDINOL, 1-[3-(2-BENZO[B]THIEN-5-YLETHOXY)PROPYL]-
• CAS No: 519187-23-6
• MF: C₁₆H₂₁NO₂S
• MW: 291.408443212509
• MDL: MFCD28502068
• CID: 3292171
• PubChem ID: 9901946
• Update Time: 2025-06-09

3-AZETIDINOL, 1-[3-(2-BENZO[B]THIEN-5-YLETHOXY)PROPYL]- Chemical and Physical Properties

Names and Identifiers

• 3-AZETIDINOL, 1-[3-(2-BENZO[B]THIEN-5-YLETHOXY)PROPYL]-
• Edonerpic [INN]
• SCHEMBL27725
• T-817
• MFCD28502068
• Edonerpic [INN:WHO-DD]
• 1-{3-[2-(1-benzothiophen-5-yl)ethoxy]propyl}-3-azetidinol
• Q27287558
• HQNACSFBDBYLJP-UHFFFAOYSA-N
• 1-[3-[2-(1-benzothiophen-5-yl)ethoxy]propyl]azetidin-3-ol
• BDBM50405511
• NS00069286
• 519187-23-6
• 1-(3-(2-(1-benzothiophene-5-yl)ethoxy)propyl)-3-azetidinol
• 3-Azetidinol, 1-(3-(2-benzo(b)thien-5-ylethoxy)propyl)-
• edonerpic-maleate
• edonerpico
• 1-(3-(2-(Benzo[b]thiophen-5-yl)ethoxy)propyl)azetidin-3-ol
• J2.972.359A
• EX-A4553
• DB05938
• QY49O94S2W
• UNII-QY49O94S2W
• Edonerpic [WHO-DD]
• AKOS027337120
• 1-{3-[2-(1-benzothiophen-5-yl)ethoxy]propyl}azetidin-3-ol
• 1-(3-(2-(Benzo(b)thiophen-5-yl)ethoxy)propyl)azetidin-3-ol
• 1-(3-[2-(1-benzothiophen-5-yl)ethoxy]propyl) azetidin-3-ol
• P14964
• Edonerpic
• 1-(3-(2-(1-benzothiophen-5-yl)ethoxy)propyl)azetidin-3-ol
• CHEMBL4302089
• edonerpicum

• MDL： MFCD28502068
• Inchi： 1S/C16H21NO2S/c18-15-11-17(12-15)6-1-7-19-8-4-13-2-3-16-14(10-13)5-9-20-16/h2-3,5,9-10,15,18H,1,4,6-8,11-12H2
• InChI Key： HQNACSFBDBYLJP-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C=CC(=C2)CCOCCCN1CC(C1)O

Computed Properties

• Exact Mass: 291.12930009g/mol
• Monoisotopic Mass: 291.12930009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 60.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 3-AZETIDINOL, 1-[3-(2-BENZO[B]THIEN-5-YLETHOXY)PROPYL]-

Introduction to 3-AZETIDINOL, 1-[3-(2-BENZO[B]THIEN-5-YLETHOXY)PROPYL] and Its Significance in Modern Chemical Biology

3-AZETIDINOL, 1-[3-(2-BENZO[B]THIEN-5-YLETHOXY)PROPYL], identified by its CAS number 519187-23-6, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of a benzo[b]thiophene moiety and an azetidinol core suggests a unique combination of pharmacophoric elements that may contribute to its biological activity.

The structural complexity of 3-AZETIDINOL, 1-[3-(2-BENZO[B]THIEN-5-YLETHOXY)PROPYL] is a testament to the ongoing advancements in synthetic chemistry, enabling the construction of highly specialized scaffolds. Such molecules are often explored for their ability to interact with biological targets in novel ways, potentially leading to the discovery of drugs with improved efficacy and reduced side effects. The azetidinol ring is particularly noteworthy, as it is a common motif in bioactive molecules due to its ability to mimic certain natural products and peptides.

In recent years, there has been a surge in research focused on heterocyclic compounds, particularly those incorporating benzo[b]thiophene derivatives. These structures have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The benzo[b]thiophene moiety in 3-AZETIDINOL, 1-[3-(2-BENZO[B]THIEN-5-YLETHOXY)PROPYL] contributes to its potential by providing a rigid aromatic system that can facilitate stable interactions with biological targets. Furthermore, the ethoxy group appended to the propyl chain introduces a polar region that may enhance solubility and binding affinity.

The synthesis of 3-AZETIDINOL, 1-[3-(2-BENZO[B]THIEN-5-YLETHOXY)PROPYL] involves a series of well-designed chemical transformations that highlight the sophistication of modern synthetic methodologies. Key steps include the formation of the azetidinol ring via intramolecular cyclization and the introduction of the benzo[b]thiophene unit through cross-coupling reactions. These processes require precise control over reaction conditions and reagent selection to ensure high yields and purity. The ability to construct such complex molecules underscores the progress made in synthetic organic chemistry over recent decades.

The biological evaluation of 3-AZETIDINOL, 1-[3-(2-BENZO[B]THIEN-5-YLETHOXY)PROPYL] has been a subject of intense investigation. Preliminary studies suggest that this compound exhibits notable activity against several targets of interest. For instance, it has shown promise in inhibiting enzymes involved in inflammatory pathways, making it a candidate for the development of anti-inflammatory agents. Additionally, its interaction with receptors or channels in the central nervous system has been explored, suggesting potential applications in neuropharmacology.

One particularly exciting aspect of this compound is its potential as a scaffold for structure-based drug design. By leveraging computational methods such as molecular docking and simulations, researchers can predict how 3-AZETIDINOL, 1-[3-(2-BENZO[B]THIEN-5-YLETHOXY)PROPYL] interacts with specific biological targets at an atomic level. This approach allows for the rational modification of the molecule to optimize its binding properties. Such computational studies are increasingly integral to drug discovery pipelines, enabling faster and more targeted development efforts.

The impact of 3-AZETIDINOL, 1-[3-(2-BENZO[B]THIEN-5-YLETHOXY)PROPYL] extends beyond academic research; it also holds commercial significance. Pharmaceutical companies are continually seeking novel compounds that can be developed into marketable drugs. The unique structural features of this molecule make it an attractive candidate for further development by industry partners. Collaborative efforts between academic institutions and industry can accelerate the transition from laboratory discovery to clinical application.

As our understanding of biological systems grows more sophisticated, so too does our ability to design molecules that can modulate these systems effectively. The case of 3-AZETIDINOL, 1-[3-(2-BENZO[B]THIEN-5-YLETHOXY)PROPYL] exemplifies how interdisciplinary approaches combining chemistry, biology, and computational science can lead to breakthroughs in drug discovery. The continued exploration of this compound and its derivatives promises to yield valuable insights into disease mechanisms and new therapeutic strategies.

In conclusion,3-AZETIDINOL, identified by its CAS number 519187-23-6, represents a significant advancement in chemical biology research. Its complex structure and promising biological activities make it a valuable asset in the quest for novel therapeutic agents. As research progresses,this compound will likely play an increasingly important role in both academic investigations and industrial drug development pipelines.